Cas no 2227713-57-5 ((2R)-4-methanesulfonylbutan-2-amine)

(2R)-4-Methanesulfonylbutan-2-amine is a chiral amine derivative characterized by the presence of a methanesulfonyl (mesyl) group at the terminal carbon of a butan-2-amine backbone. The (2R)-configuration ensures enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The mesyl group enhances reactivity in nucleophilic substitution reactions, while the amine functionality allows for further derivatization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its structural versatility and potential as a chiral building block. Its well-defined stereochemistry and functional group compatibility make it a reliable intermediate in synthetic organic chemistry.

(2R)-4-methanesulfonylbutan-2-amine structure

2227713-57-5 structure

Product Name:(2R)-4-methanesulfonylbutan-2-amine

CAS No:2227713-57-5

MF:C₅H₁₃NO₂S

MW:151.22722029686

CID:6133666

PubChem ID:59038930

Update Time:2025-06-07

(2R)-4-methanesulfonylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

- (2R)-4-methanesulfonylbutan-2-amine
- (R)-4-(methylsulfonyl)butan-2-amine
- 2-Butanamine, 4-(methylsulfonyl)-, (2R)-
- EN300-1990402
- 2227713-57-5
- Inchi： 1S/C5H13NO2S/c1-5(6)3-4-9(2,7)8/h5H,3-4,6H2,1-2H3/t5-/m1/s1
- InChI Key： SZDACTNQFJOYSU-RXMQYKEDSA-N
- SMILES： C[C@@H](N)CCS(C)(=O)=O

Computed Properties

Exact Mass: 151.06669983g/mol
Monoisotopic Mass: 151.06669983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.5
Topological Polar Surface Area: 68.5Å²

Experimental Properties

Density: 1?+-.0.06 g/cm3(Predicted)
Boiling Point: 300.9±25.0 °C(Predicted)
pka: 9.18±0.35(Predicted)

(2R)-4-methanesulfonylbutan-2-amine Pricemore >>

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